Cas no 2171204-64-9 ((3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoheptanoic acid)

• Product Name: (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoheptanoic acid
• CAS No: 2171204-64-9
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6409957
• PubChem ID: 165559011
• Update Time: 2025-10-28

(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoheptanoic acid
• 2171204-64-9
• (3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]heptanoic acid
• EN300-1476220

• Inchi： 1S/C26H28N2O5/c1-2-3-9-18(16-25(30)31)28-24(29)14-8-15-27-26(32)33-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23H,2-3,9,15-17H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t18-/m1/s1
• InChI Key： LWKSJBXWPACNFE-GOSISDBHSA-N
• SMILES： O(C(NCC#CC(N[C@@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoheptanoic acid

Introduction to (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoheptanoic Acid (CAS No. 2171204-64-9)

(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoheptanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171204-64-9, is a complex molecule with a unique structural framework that makes it a promising candidate for various therapeutic applications. The presence of multiple functional groups, including an amide and an amino group, along with the incorporation of a fluorenyl moiety, contributes to its diverse chemical properties and potential biological activities.

The structural complexity of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoheptanoic acid is not merely a matter of academic curiosity but holds practical implications for drug design and development. The stereochemistry of the molecule, particularly the (3R) configuration, plays a crucial role in determining its interactions with biological targets. This aspect has been extensively studied in recent years, as enantiomeric purity is often a critical factor in the efficacy and safety of pharmaceutical compounds.

In the realm of medicinal chemistry, the fluorenyl group is particularly noteworthy due to its ability to enhance the solubility and metabolic stability of drug candidates. This property has been leveraged in the design of numerous small-molecule drugs that require optimal pharmacokinetic profiles. The methoxycarbonyl group further contributes to the molecule's functionality by serving as a protecting group or an intermediate in synthetic pathways. Such features make (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoheptanoic acid a versatile building block for more complex pharmacological entities.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have indicated that the amide and amino groups in (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoheptanoic acid could interact with specific receptors or enzymes, suggesting potential therapeutic benefits. For instance, such interactions might be exploited in the development of novel treatments for neurological disorders or inflammatory conditions.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex framework of this molecule. These methods not only improve efficiency but also allow for greater customization in terms of functional group modifications.

From a regulatory perspective, the production and handling of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoheptanoic acid must adhere to stringent guidelines to ensure safety and quality. Good Manufacturing Practices (GMP) are essential to maintain consistency across batches, which is critical for both preclinical and clinical studies. The compound's stability under various storage conditions is also a key consideration, as it can impact its long-term viability in pharmaceutical formulations.

The potential applications of this compound extend beyond traditional drug development. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a probe for biochemical assays. Researchers are exploring its utility in high-throughput screening campaigns to identify novel bioactive compounds rapidly.

In conclusion, (3R)-3-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)but -2 -ynamidoheptanoic acid (CAS No. 2171204 -64 -9) represents an exciting frontier in pharmaceutical chemistry. Its intricate structure and diverse functional groups offer numerous opportunities for therapeutic innovation. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in advancing medical science.